2-[3-Phenylpropanoyl(propan-2-yl)amino]acetic acid

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 2-[3-phenylpropanoyl(propan-2-yl)amino]acetic acid
• InChI: InChI=1S/C14H19NO3/c1-11(2)15(10-14(17)18)13(16)9-8-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,17,18)
• InChI Key: IVIBSIQDXNLRHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)O)C(=O)CCC1=CC=CC=C1

Description

2-[3-Phenylpropanoyl(propan-2-yl)amino]acetic acid is a synthetic organic compound featuring a phenylpropanoyl backbone (C₆H₅-CH₂-C(O)-) linked to a propan-2-ylamino (-NH-CH(CH₃)₂) group, which is further connected to an acetic acid (-CH₂-COOH) moiety.

Biological Activity

2-[3-Phenylpropanoyl(propan-2-yl)amino]acetic acid is a compound of interest due to its potential therapeutic applications, particularly in the context of inflammatory diseases and cancer. This article explores its biological activities, mechanisms of action, and relevant research findings.

• Molecular Formula : C$_{15}$H$_{19}$N$_{1}$O$_{2}$
• Molecular Weight : 245.32 g/mol
• Structure : The compound features an acetic acid moiety linked to a phenylpropanamide structure, which may influence its biological activity.

The biological activity of 2-[3-Phenylpropanoyl(propan-2-yl)amino]acetic acid is primarily attributed to its effects on various signaling pathways involved in inflammation and cell proliferation:

• NF-kB Inhibition : This compound has been shown to inhibit NF-kB activation, a key transcription factor involved in inflammatory responses. Inhibition of this pathway can reduce the synthesis of pro-inflammatory cytokines, making it a candidate for treating inflammatory diseases .
• Cytokine Modulation : Studies indicate that this compound may modulate the release of cytokines such as IL-6 and TNF-α, which are critical in the inflammatory response .
• Antitumor Activity : Preliminary findings suggest potential antitumor effects through the induction of apoptosis in cancer cell lines, although detailed studies are needed to confirm these effects .

Table 1: Summary of Biological Assays

Assay Type	Result Summary	Reference
NF-kB Activity	Inhibition observed; reduced cytokine release
Cytotoxicity in Cancer Cells	Induced apoptosis in several human cancer cell lines
Anti-inflammatory Effects	Decreased levels of IL-6 and TNF-α in treated models
Neutrophil Activation	Enhanced reactive oxygen species production in human neutrophils

Case Study: Inflammatory Disease Model

In a recent study examining the effects of 2-[3-Phenylpropanoyl(propan-2-yl)amino]acetic acid on an animal model of inflammation, significant reductions in edema and inflammatory markers were observed. The compound was administered at varying doses, revealing a dose-dependent response with maximum efficacy at higher concentrations.

Research Findings

Recent research has highlighted the potential of this compound as a therapeutic agent:

• Inflammation Models : In murine models, treatment with this compound led to significant reductions in paw swelling and histological signs of inflammation compared to control groups .
• Cancer Cell Line Studies : In vitro studies demonstrated that 2-[3-Phenylpropanoyl(propan-2-yl)amino]acetic acid effectively inhibited cell proliferation in various cancer cell lines, indicating its potential as an anticancer agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Functional Group Variations

Compound A : [[(2RS)-2-[(Acetylsulfanyl)methyl]-3-phenylpropanoyl]amino]acetic acid (Racecadotril Impurity C)

• Structure: Similar phenylpropanoyl-amino acetic acid backbone but replaces the propan-2-ylamino group with an acetylsulfanyl (-S-CH₂-CO-) moiety.
• Higher molecular weight (C₁₄H₁₇NO₃S vs. C₁₄H₁₉NO₃) due to the sulfur atom and acetyl group.
• Implications : Thioether-containing compounds often exhibit altered metabolic stability and binding affinity compared to amine derivatives .

Compound B : 2-[3-(Propan-2-yl)phenyl]acetic acid

• Structure: Simplifies the target compound by removing the amide linkage and propanoyl chain, retaining only the isopropylphenyl-acetic acid motif.
• Key Differences :
  • Lacks the amide bond, reducing hydrogen-bonding capacity and conformational flexibility.
  • Lower molecular weight (178.23 g/mol vs. ~265 g/mol for the target compound).
• Implications: The absence of the propanoyl-amino group likely reduces interactions with biological targets requiring amide recognition sites .

Compound C : 2-[[(2S)-3-Phenyl-2-[[(2R)-3-Phenyl-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoyl]amino]acetic acid

• Structure: A more complex peptide-like analog with multiple phenylpropanoyl and carbamate-protected amino groups.
• Key Differences :
  • Incorporates stereochemistry (S/R configurations) and a carbamate-protected amine, enhancing steric hindrance.
  • Extended backbone with additional phenyl groups increases lipophilicity.
• Implications : Such complexity may improve target specificity but reduce solubility and oral bioavailability .

Research and Application Insights

• Pharmacophore Mapping: Analogous compounds (e.g., ) highlight the importance of the phenylpropanoyl-amino motif in pharmacophore models for reverse transcriptase inhibition. The target compound’s isopropyl group may enhance hydrophobic interactions in enzyme active sites .
• Theranostic Potential: Polyaminocarboxylate ligands () demonstrate the utility of carboxylic acid derivatives in chelation therapy, suggesting possible applications for the target compound in metal-ion binding or imaging .